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Abstract
α-Bisabolol, a naturally occurring sesquiterpene alcohol, is a molecule of significant interest in

the pharmaceutical and cosmetic industries due to its well-documented anti-inflammatory,

anticancer, and other therapeutic properties. This technical guide provides a comprehensive

overview of the chemical structure of α-bisabolol and its stereoisomers. It delves into their

distinct physicochemical properties, details experimental protocols for their separation and

identification, and explores their differential biological activities and underlying signaling

pathways. This document is intended to serve as a valuable resource for researchers,

scientists, and drug development professionals working with or interested in this versatile

bioactive compound.

Chemical Structure and Stereoisomerism
α-Bisabolol, with the molecular formula C₁₅H₂₆O, is a monocyclic sesquiterpene alcohol.[1][2]

Its structure is characterized by a six-membered ring and a ten-carbon side chain containing a

tertiary alcohol. The molecule possesses two chiral centers, at the C1 position of the

cyclohexene ring and the C7 position of the heptenol side chain. Consequently, α-bisabolol can

exist as four distinct stereoisomers: two pairs of enantiomers which are diastereomers of each

other.[1]

The four stereoisomers of α-bisabolol are:
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(-)-α-Bisabolol (Levomenol): (1R,7R)-α-Bisabolol

(+)-α-Bisabolol: (1S,7S)-α-Bisabolol

(-)-epi-α-Bisabolol: (1S,7R)-α-Bisabolol

(+)-epi-α-Bisabolol: (1R,7S)-α-Bisabolol

The naturally occurring and most biologically active form is (-)-α-bisabolol, which is

predominantly found in German chamomile (Matricaria recutita) and the Brazilian Candeia tree

(Eremanthus erythropappus).[1][2] The other stereoisomers also occur in nature, but typically in

lower concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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